Cas no 20487-40-5 (Tert-Butyl propionate)

Tert-Butyl propionate Properties

Names and Identifiers

• tert-Butyl propionate
• Propanoic acid,1,1-dimethylethyl ester
• tert-butyl propanoate
• 1,1-Dimethylethyl propionate
• Propionic Acid tert-Butyl Ester
• t-butyl propanoate
• t-butyl propionate
• tert-butyl 2-tritiopropanoate
• Propanoic acid, 1,1-dimethylethyl ester
• Propionic acid, tert-butyl ester
• tert-?Butyl propionate
• JAELLLITIZHOGQ-UHFFFAOYSA-N
• 43953CC10D
• propanoic acid t butyl ester
• C2H5C(O)OC(CH3)3
• ANW-
• +Expand

• MDL： MFCD00009304
• InChIKey： JAELLLITIZHOGQ-UHFFFAOYSA-N
• Inchi： 1S/C7H14O2/c1-5-6(8)9-7(2,3)4/h5H2,1-4H3
• SMILES： O(C(C([H])([H])C([H])([H])[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 130.09900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Heavy Atom Count: 9
• Complexity: 100
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 1.73810
• PSA: 26.30000
• Refractive Index: n20/D 1.393(lit.)
• Boiling Point: 119°C(lit.)
• Melting Point: -80.46°C (estimate)
• Flash Point: Fahrenheit: 69.8 ° f
  Celsius: 21 ° c
  
• Color/Form: Colorless Transparent Liquid
• Solubility: Not determined
• Density: 0.865 g/mL at 25 °C(lit.)

Tert-Butyl propionate Security Information

• Symbol: GHS02
• RTECS：UF4930000
• WGK Germany：2
• Safety Term：3.1
• Safety Instruction： S16; S36/37/39; S26
• Packing Group：II
• Packing Group：II
• Risk Phrases：R10; R36/37/38; R11
• Hazard Level：3.1
• Dangerous goods sign： F Xi
• Hazardous Material transportation number：UN 2394 3/PG 3
• Hazard Statement： H225
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Prompt：dangerous
• PackingGroup：III
• Risk Phrases： 10
• Signal Word：Danger
• HazardClass：3.1

Tert-Butyl propionate Customs Data

• HS CODE：2915509000
• Customs Data：

  China Customs Code:

  2915509000

  Overview:

  2915509000 Propionate and esters. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915509000 propionic acid, its salts and esters.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters